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For Researchers, Scientists, and Drug Development Professionals

Core Summary

DS-7423 is a potent, orally bioavailable, dual inhibitor of phosphatidylinositol 3-kinase (PI3K)
and the mammalian target of rapamycin (mTOR). By targeting two key nodes in a critical
signaling pathway frequently dysregulated in cancer, DS-7423 has demonstrated significant
anti-tumor activity in a range of preclinical models. This technical guide provides a
comprehensive overview of the core data and methodologies related to DS-7423's investigation
in oncology, designed to inform and support ongoing research and development efforts in this
area.

Mechanism of Action

DS-7423 exerts its anti-neoplastic effects by inhibiting the kinase activity of both PI3K and
MTOR, which are central components of the PIBK/AKT/mTOR signaling cascade. This pathway
is a critical regulator of cell growth, proliferation, survival, and metabolism. In many cancers,
mutations in genes such as PIK3CA and loss of the tumor suppressor PTEN lead to the
hyperactivation of this pathway, promoting tumorigenesis.

DS-7423's dual inhibition is significant. While mTOR exists in two complexes, mTORC1 and
MTORC2, rapalogs (rapamycin and its analogs) only inhibit mMTORCL1. The inhibition of
MTORCL1 can lead to a feedback activation of AKT through mTORC2. By inhibiting both PI3K
and mTOR (including both mTORC1 and mTORC2), DS-7423 can achieve a more complete
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and sustained blockade of the pathway, potentially overcoming this resistance mechanism.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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